![molecular formula C16H20N2O3 B4770641 4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid](/img/structure/B4770641.png)
4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid
Overview
Description
4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid, also known as DMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of piperazine derivatives and has been shown to possess a variety of biochemical and physiological effects. In
Scientific Research Applications
4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its use as a ligand for various receptors in the central nervous system. This compound has been shown to bind to the serotonin 5-HT1A receptor, as well as the dopamine D2 receptor, among others. This has led to research on the potential use of this compound in the treatment of various neurological and psychiatric disorders, such as depression and schizophrenia.
Mechanism of Action
The exact mechanism of action of 4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and an antagonist at the dopamine D2 receptor. This may explain its potential therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its potential therapeutic effects. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid in lab experiments is its relatively low toxicity. It has been shown to have low acute toxicity in animal studies, which makes it a safer option for research purposes. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are many potential future directions for research on 4-[4-(2,3-dimethylphenyl)-1-piperazinyl]-4-oxo-2-butenoic acid. One area of research could be the development of more efficient synthesis methods for this compound, which would make it more accessible for research purposes. Another area of research could be the exploration of this compound's potential therapeutic effects in various neurological and psychiatric disorders. Additionally, further research could be conducted on the biochemical and physiological effects of this compound to better understand its mechanism of action.
Properties
IUPAC Name |
(Z)-4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-12-4-3-5-14(13(12)2)17-8-10-18(11-9-17)15(19)6-7-16(20)21/h3-7H,8-11H2,1-2H3,(H,20,21)/b7-6- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMXLOLRRPAHQFF-SREVYHEPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C=CC(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)/C=C\C(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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